![molecular formula C16H13F2N3 B7570314 N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine](/img/structure/B7570314.png)
N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a quinoxaline derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.
Mechanism of Action
The mechanism of action of N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine involves the inhibition of specific enzymes such as MAO and PDE. MAO is an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin, while PDE is an enzyme that regulates the levels of cyclic nucleotides such as cAMP and cGMP. By inhibiting these enzymes, this compound increases the levels of these neurotransmitters and cyclic nucleotides, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in animal models. It has been found to possess anticonvulsant, antidepressant, and anxiolytic properties, as well as improve cognitive function and memory. It has also been shown to reduce oxidative stress and inflammation, which are implicated in various diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine has several advantages for lab experiments, such as its potent inhibitory activity against specific enzymes, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, such as its limited solubility in water and its potential off-target effects.
Future Directions
There are several future directions for the research on N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine. Some of these include:
1. Further studies on the mechanism of action and the specific enzymes that are inhibited by this compound.
2. Investigation of the potential therapeutic applications of this compound in various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy.
3. Development of more efficient synthesis methods for this compound.
4. Investigation of the potential off-target effects of this compound and the development of more selective inhibitors.
5. Investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
Conclusion:
In conclusion, this compound is a quinoxaline derivative that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more efficient and selective inhibitors.
Synthesis Methods
The synthesis method of N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine involves the reaction of 2,5-difluorobenzylamine and 3-methylquinoxaline-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is then purified using column chromatography or recrystallization methods.
Scientific Research Applications
N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine has been studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit potent inhibitory activity against certain enzymes such as monoamine oxidase (MAO) and phosphodiesterase (PDE) that are involved in the regulation of neurotransmitters and other physiological processes. It has also been shown to possess anticonvulsant, antidepressant, and anxiolytic properties in animal models.
Properties
IUPAC Name |
N-[(2,5-difluorophenyl)methyl]-3-methylquinoxalin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3/c1-10-16(21-15-5-3-2-4-14(15)20-10)19-9-11-8-12(17)6-7-13(11)18/h2-8H,9H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMDNVOWIXVXNGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N=C1NCC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.